Cas no 102624-59-9 (1-(3-chloro-2,6-dihydroxy-5-propylphenyl)ethanone)

• Product Name: 1-(3-chloro-2,6-dihydroxy-5-propylphenyl)ethanone
• CAS No: 102624-59-9
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 1134286
• PubChem ID: 14570883
• Update Time: 2025-04-20

1-(3-chloro-2,6-dihydroxy-5-propylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2,6-dihydroxy-5-propylphenyl)ethanone
• AGN-PC-001U8Y
• 2,6-dihydroxy-3-propyl-5-chloro-acetophenone
• ACMC-20m5ls
• Ethanone, 1-(3-chloro-2,6-dihydroxy-5-propylphenyl)-
• 3-chloro-2,6-dihydroxy-5-propylacetophenone
• CTK0G7521
• 2,6-dihydroxy-3-propyl-5-chloroacetophenone
• DTXSID80561785
• 1-(3-Chloro-2,6-dihydroxy-5-propylphenyl)ethan-1-one
• 102624-59-9
• DA-20101
• SCHEMBL9739521

• Inchi： 1S/C11H13ClO3/c1-3-4-7-5-8(12)11(15)9(6(2)13)10(7)14/h5,14-15H,3-4H2,1-2H3
• InChI Key： FVJDDYSKNLYJKB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(C)=O)C(=C(C=1)CCC)O)O

Computed Properties

• Exact Mass: 228.055322g/mol
• Monoisotopic Mass: 228.055322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 228.67g/mol
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5Ų